2,5-dimethyl-N-(1-methyl-3-phenylpropyl)-3-furamide

• IUPAC Name: 2,5-dimethyl-N-(4-phenylbutan-2-yl)furan-3-carboxamide
• InChI: InChI=1S/C17H21NO2/c1-12(9-10-15-7-5-4-6-8-15)18-17(19)16-11-13(2)20-14(16)3/h4-8,11-12H,9-10H2,1-3H3,(H,18,19)
• InChI Key: VOPYZEAMKPUNIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC(C)CCC2=CC=CC=C2
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol

Description

2,5-dimethyl-N-(1-methyl-3-phenylpropyl)-3-furamide, commonly known as DMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in agricultural and environmental fields. DMPP is a nitrification inhibitor that can be used to reduce the loss of nitrogen from soil and increase fertilizer efficiency.

Mechanism of Action

DMPP works by inhibiting the activity of ammonia-oxidizing bacteria (AOB) and archaea (AOA) in soil. AOB and AOA are responsible for the conversion of ammonium to nitrite and nitrate through the nitrification process. DMPP inhibits the activity of AOB and AOA by binding to the active site of the enzyme responsible for the oxidation of ammonia to hydroxylamine, thus preventing the conversion of ammonium to nitrite and nitrate.
Biochemical and Physiological Effects:
DMPP has been shown to have minimal effects on plant growth and development. However, it can affect the microbial community in soil by altering the composition and abundance of nitrifying bacteria. DMPP can also affect the soil pH, which can have indirect effects on plant growth and nutrient uptake.

Advantages and Limitations for Lab Experiments

DMPP has several advantages for lab experiments, including its stability in soil, ease of application, and compatibility with various fertilizers. However, DMPP can be expensive and may require higher application rates than other nitrification inhibitors. Furthermore, the effects of DMPP on soil microbial communities can be complex and difficult to predict.

Future Directions

There are several future directions for research on DMPP. One area of research is the optimization of DMPP application rates and timing to maximize its effectiveness in reducing nitrogen loss from soil. Another area of research is the evaluation of the long-term effects of DMPP on soil microbial communities and plant growth. Furthermore, there is a need for research on the potential environmental impacts of DMPP, including its effects on water quality and greenhouse gas emissions. Finally, there is a need for research on the development of new nitrification inhibitors with improved effectiveness and lower environmental impacts.

Scientific Research Applications

DMPP has been extensively studied for its potential applications in agriculture. It has been shown to reduce the loss of nitrogen from soil and increase fertilizer efficiency by inhibiting the nitrification process. DMPP can be applied to a wide range of crops, including maize, wheat, rice, and vegetables. Furthermore, DMPP has been shown to have potential applications in environmental fields, such as reducing the emissions of nitrous oxide from soil.